Cas no 88059-65-8 (5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 88059-65-8
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 646905
• PubChem ID: 6488895
• Update Time: 2025-10-30

5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride
• 2-methoxy-5-propan-2-ylbenzenesulfonyl chloride
• 5-Isopropy-2-methoxy-benzenesulfonyl chloride
• 5-ISOPROPYL-2-METHOXY-BENZENESULFONYL CHLORIDE
• Benzenesulfonyl chloride, 2-methoxy-5-(1-methylethyl)-
• 3-Isopropyl-6-methoxybenzenesulfonyl chloride
• 5-isopropyl-2-methoxybenzene sulfonyl chloride
• AB3868
• SCHEMBL10641518
• DTXSID60424602
• AS-44738
• 5-isopropoxy-2-methoxy-benzenesulfonyl chloride
• 2-Methoxy-5-(propan-2-yl)benzene-1-sulfonyl chloride
• 5-ISOPROPYL-2-METHOXYBENZENE-1-SULFONYLCHLORIDE
• 5-isopropyl-2-methoxybenzenesulfonyl chloride
• 88059-65-8
• MFCD07789059
• AKOS000505596
• DB-423499
• 2-Methoxy-5-(1-methylethyl)benzenesulfonyl chloride

• MDL： MFCD07789059
• Inchi： 1S/C10H13ClO3S/c1-7(2)8-4-5-9(14-3)10(6-8)15(11,12)13/h4-7H,1-3H3
• InChI Key： MSLSAAVSJMRGIC-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(=C1)C(C)C)OC)(=O)=O

Computed Properties

• Exact Mass: 248.02700
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.82690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride

Professional Introduction to 5-Isopropyl-2-methoxybenzene-1-sulfonyl Chloride (CAS No. 88059-65-8)

5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 88059-65-8, is a sulfonyl chloride derivative of an isopropylated methoxybenzene. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride consists of a benzene ring substituted with an isopropyl group at the 5-position and a methoxy group at the 2-position, with a sulfonyl chloride functional group attached to the 1-position. This arrangement imparts distinct reactivity and electronic characteristics, making it a versatile building block for medicinal chemists. The presence of the sulfonyl chloride group enhances its utility in nucleophilic substitution reactions, which are fundamental in constructing complex molecular architectures.

In recent years, there has been growing interest in the applications of sulfonyl chloride derivatives in drug discovery. The reactivity of the sulfonyl chloride moiety allows for facile introduction of sulfonamide linkages, which are prevalent in many biologically active compounds. For instance, sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride serves as an effective precursor for synthesizing sulfonamides by reacting with amines or amides.

One of the most compelling aspects of 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that interact specifically with biological targets. For example, modifications of this scaffold have been explored in the synthesis of protease inhibitors, which are crucial in treating diseases such as cancer and HIV/AIDS. The isopropyl and methoxy groups contribute to the compound's solubility and metabolic stability, making it an attractive candidate for further pharmacological investigation.

The synthesis of 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride typically involves a multi-step process that begins with the functionalization of an appropriate aromatic precursor. Advanced synthetic methodologies, including catalytic coupling reactions and directed ortho-metalation strategies, have been employed to achieve high yields and purity. These techniques align with contemporary trends in synthetic organic chemistry, emphasizing efficiency and sustainability.

In academic research, 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride has been utilized as a key intermediate in studying molecular interactions at the atomic level. Computational chemistry approaches, such as molecular dynamics simulations and quantum mechanical calculations, have been applied to understand how this compound interacts with biological macromolecules like enzymes and receptors. These studies provide insights into its potential as a lead compound or a tool molecule for mechanistic investigations.

The pharmaceutical industry has also recognized the significance of 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride in drug development pipelines. Its structural motifs are reminiscent of established drugs that have demonstrated clinical efficacy. By incorporating this scaffold into novel molecules, researchers aim to enhance pharmacokinetic properties such as bioavailability and target specificity. Preclinical studies have begun to explore its potential applications in treating neurological disorders and chronic inflammatory conditions.

The chemical reactivity of the sulfonyl chloride group allows for further derivatization into other functional groups, expanding its utility beyond sulfonamides. For instance, it can be converted into esters or amides through nucleophilic attack, enabling the synthesis of a diverse array of bioactive compounds. This adaptability makes it a valuable asset in medicinal chemistry libraries.

The safety profile of 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride is another critical consideration in its application. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure their safe use in laboratory settings. Researchers adhere to stringent guidelines to minimize risks associated with their handling and storage.

The future prospects for 5-Isopropyl-2-methoxybenzene-1-sulfonyl chloride are promising, given its versatility and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in pharmaceutical innovation.